Cas no 888429-52-5 (N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide)

• Product Name: N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide
• CAS No: 888429-52-5
• MF: C₁₈H₁₃F₂N₅O₄S
• MW: 433.38872885704
• CID: 5954721
• PubChem ID: 86261574
• Update Time: 2025-07-15

N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide
• Benzamide, N-[4-amino-1,6-dihydro-2-[[(4-nitrophenyl)methyl]thio]-6-oxo-5-pyrimidinyl]-3,4-difluoro-
• F1880-1349
• 888429-52-5
• N-(4-amino-2-((4-nitrobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide
• AB00676925-01
• N-[4-amino-2-[(4-nitrophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-5-yl]-3,4-difluorobenzamide
• AKOS024616844

• Inchi： 1S/C18H13F2N5O4S/c19-12-6-3-10(7-13(12)20)16(26)22-14-15(21)23-18(24-17(14)27)30-8-9-1-4-11(5-2-9)25(28)29/h1-7H,8H2,(H,22,26)(H3,21,23,24,27)
• InChI Key： AUDGCXCAFSOXOB-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)NC(SCC2=CC=C([N+]([O-])=O)C=C2)=NC=1N)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

• Exact Mass: 433.06563141g/mol
• Monoisotopic Mass: 433.06563141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 168Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• pka: 7.28±0.50(Predicted)

Additional information on N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide

Introduction to N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide (CAS No. 888429-52-5)

N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide, identified by its CAS number 888429-52-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.

The molecular structure of N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide is characterized by its intricate arrangement of functional groups, which includes an amino group, a nitrophenylmethylsulfanyl moiety, and a dihydropyrimidinone core. These structural features contribute to its unique chemical properties and biological interactions. The presence of the 3,4-difluorobenzamide moiety further enhances its potential as a pharmacophore, enabling it to interact with various biological targets.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide has emerged as a promising candidate in this context due to its ability to exhibit inhibitory effects on key enzymes and receptors involved in disease progression.

One of the most notable aspects of this compound is its potential application in the development of targeted therapies. Research studies have demonstrated that N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide can interact with specific proteins and enzymes that are overexpressed in certain types of cancer cells. This selective interaction suggests that it may be effective in treating cancers without causing significant side effects in healthy cells.

The pharmacological profile of N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide has been extensively studied in vitro and in vivo. Preclinical studies have shown that this compound exhibits potent inhibitory activity against various enzymes such as kinases and proteases. These enzymes are critical regulators of cellular processes and their dysregulation is often associated with the development and progression of diseases.

In addition to its anti-cancer properties, N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide has also shown promise in the treatment of inflammatory disorders. Research indicates that this compound can modulate inflammatory pathways by inhibiting the activity of key inflammatory mediators. This makes it a potential candidate for the development of novel anti-inflammatory drugs.

The synthesis of N-(4-amino-2-{(4-nitrophenyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yli)]--3,4-difluorobenzamide, while complex, has been optimized through various chemical methodologies. The use of advanced synthetic techniques has allowed researchers to produce this compound in high yields with minimal impurities. This is crucial for ensuring its efficacy and safety in clinical applications.

The chemical properties of N-(4-amino--{(42nitrophenylmethylsulfanyl)}--61 oxo--1 , 61 dihydropyrnmidln--51 yl)--34 difluorobenZarnide (CAS No 888 82952 85) make it a versatile molecule for further derivatization and functionalization. Researchers have explored various modifications to its structure to enhance its biological activity and pharmacokinetic properties. These modifications have led to the discovery of new analogues with improved therapeutic potential.

The role of computational chemistry and molecular modeling in the study of N-(N-(42amino--62{42nitrophenyllmthlsulfonyl}--61 oxo--16 dihydropyrnmidln--51 yl)--34 difluorobenZarnide (CAS No 888 82952 85) ) has been instrumental in understanding its mechanism of action. These computational approaches have provided valuable insights into how this compound interacts with biological targets at the molecular level. This information has been crucial for guiding the design of new drug candidates.

The future prospects for N-(N-(42amino--62{42nitrophenyllmthlsulfonyl}--61 oxo--16 dihydropyrnmidln--51 yl)--34 difluorobenZarnide (CAS No 888 82952 85) ) are promising. Ongoing research aims to explore its potential in treating other diseases such as neurodegenerative disorders and infectious diseases. The development of new synthetic methodologies will also facilitate the production of this compound on an industrial scale.

In conclusion,N-(42amino--62{42nitrophenyllmthlsulfonyl}--61 oxo--16 dihydropyrnmidln--51 yl)--34 difluorobenZarnide (CAS No 888 82952 85) is a highly intriguing compound with significant therapeutic potential. Its unique structure and biological activities make it a valuable asset in the search for novel treatments for various diseases. As research continues to uncover new aspects of its properties and mechanisms,N -(42amino --62{42nitrophenyllmthlsulfonyl} --61 oxo --16 dihydropyrnmidln --51 yl) --34 difluorobenZarnide (CAS No 88882952 -85) is poised to play an important role in future medical advancements.